[{2-[4-(Aminocarbonyl)piperidin-1-yl]-2-oxoethyl}(4-methoxyphenyl)amino]acetic acid

• IUPAC Name: 2-(N-[2-(4-carbamoylpiperidin-1-yl)-2-oxoethyl]-4-methoxyanilino)acetic acid
• InChI: InChI=1S/C17H23N3O5/c1-25-14-4-2-13(3-5-14)20(11-16(22)23)10-15(21)19-8-6-12(7-9-19)17(18)24/h2-5,12H,6-11H2,1H3,(H2,18,24)(H,22,23)
• InChI Key: NZLQZNZZAYGKRY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N(CC(=O)N2CCC(CC2)C(=O)N)CC(=O)O
• Molecular Formula: C17H23N3O5
• Molecular Weight: 349.4 g/mol

Description

This compound is a specialty product for proteomics research. It has a molecular formula of C17H23N3O5 and a molecular weight of 349.38200.

Molecular Structure Analysis

The molecular structure of this compound includes a piperidine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. It also contains an acetic acid group, an aminocarbonyl group, and a methoxyphenyl group.

Physical And Chemical Properties Analysis

The compound is solid in form. Other physical and chemical properties like density, boiling point, melting point, and flash point are not available.

Scientific Research Applications

Chemical Synthesis and Impurity Identification

In the context of drug development, particularly for anti-diabetic drugs like Repaglinide, the identification and synthesis of impurities are critical for ensuring drug purity and safety. A study by Kancherla et al. (2018) identified seven unknown impurities in Repaglinide bulk drug batches using ultra-performance liquid chromatography. These impurities were isolated and their chemical structures presumed based on liquid chromatography-electrospray ionization-mass spectrometry studies. Among these, compounds such as 4-(2-amino-2-oxoethyl)-2-ethoxy-N-(3-methyl-1-(2-(piperidin-1-yl)phenyl)butyl) benzamide and 2-(3-ethoxy-4-((3-methyl-1-(2-(piperidin-1-yl)phenyl)butyl) carbamoyl) phenyl) acetic acid were identified, showcasing the relevance of compounds related to "[{2-[4-(Aminocarbonyl)piperidin-1-yl]-2-oxoethyl}(4-methoxyphenyl)amino]acetic acid" in pharmaceutical analysis and impurity profiling (Kancherla et al., 2018).

Organic Synthesis Techniques

The compound's framework is instrumental in the exploration of novel organic synthesis pathways. For instance, the synthesis of oxindoles, which are significant in medicinal chemistry, can involve processes where similar compounds act as intermediates or reagents. Magano et al. (2014) discussed the palladium-catalyzed C-H functionalization, a method relevant to constructing complex molecules that might involve similar piperidine and phenylamino acetic acid derivatives as starting materials or intermediates (Magano et al., 2014).

Novel Compound Synthesis

The structural components of the compound are conducive to synthesizing novel compounds with potential biological activities. For example, the synthesis of novel 2-amino-4-(4methoxyphenyl)-6-(piperidin-1-yl)pyridine-3,5-dicarbonitrile by Wu Feng (2011) demonstrates the use of piperidin-1-yl and 4-methoxyphenyl components in creating compounds with unique structures and potential applications in drug development (Wu Feng, 2011).

Medicinal Chemistry and Drug Design

Compounds with the piperidin-1-yl and 4-methoxyphenylamino moieties are often explored for their medicinal properties. For instance, the design and synthesis of aromatic carbamates derivatives with a chromen-2-one fragment, as discussed by Velikorodov et al. (2014), highlight the use of similar structural motifs in creating bioactive molecules with potential therapeutic applications (Velikorodov et al., 2014).